Cas no 1806880-05-6 (6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine)

• Product Name: 6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine
• CAS No: 1806880-05-6
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4881847
• Update Time: 2025-10-30

6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-6(8)4(11)2-5(12-3)7(9)10/h2,7H,1H3
• InChI Key： CYQHBWIEESVDGI-UHFFFAOYSA-N
• SMILES： IC1C(=C(C)N=C(C(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine

Comprehensive Overview of 6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine (CAS No. 1806880-05-6)

6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine (CAS No. 1806880-05-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This fluorinated pyridine derivative is characterized by its unique molecular structure, which includes difluoromethyl, fluoro, iodo, and methyl substituents. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's CAS number 1806880-05-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its systematic name, 6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine, reflects the IUPAC nomenclature rules and provides a detailed description of its molecular architecture. The presence of multiple halogen atoms, particularly the iodo and fluoro groups, makes this compound a valuable intermediate in cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability in pharmaceutical applications. Researchers are particularly interested in how 6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine can be utilized in the development of novel therapeutics, including kinase inhibitors and antiviral agents. The difluoromethyl group is known to improve the lipophilicity and membrane permeability of drug candidates, making this compound a promising building block for medicinal chemistry.

From an agrochemical perspective, 6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine has potential applications in the design of next-generation pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals often enhances their efficacy and environmental stability. This has led to increased interest in the compound's role in sustainable agriculture, a topic that aligns with current global trends toward eco-friendly farming practices.

The synthesis of CAS No. 1806880-05-6 typically involves multi-step organic reactions, including halogenation and fluorination processes. Advanced techniques such as palladium-catalyzed cross-coupling and nucleophilic aromatic substitution are often employed to achieve high yields and purity. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's importance in synthetic chemistry.

Analytical characterization of 6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine is performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure the accurate identification and quantification of the compound, which is essential for quality control in industrial and research settings.

As the scientific community continues to explore the potential of fluorinated heterocycles, 6-(Difluoromethyl)-3-fluoro-4-iodo-2-methylpyridine stands out as a versatile intermediate with broad applicability. Its role in advancing drug discovery and agrochemical innovation makes it a subject of ongoing research and development. Future studies may focus on optimizing its synthetic routes and expanding its utility in cutting-edge applications.

For researchers and industry professionals seeking reliable information about CAS No. 1806880-05-6, it is crucial to consult peer-reviewed journals, technical datasheets, and reputable chemical databases. The compound's unique properties and potential applications ensure its relevance in contemporary chemical research, making it a valuable asset for scientific and industrial advancements.